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Compound of Interest

Compound Name:
Dimethyl 1,5-

naphthalenedisulfonate

Cat. No.: B1361604 Get Quote

An In-depth Technical Guide to Dimethyl 1,5-naphthalenedisulfonate

Introduction
Dimethyl 1,5-naphthalenedisulfonate is an organic chemical compound, specifically an ester

derivative of 1,5-naphthalenedisulfonic acid. This guide provides a comprehensive overview of

its molecular characteristics, related synthetic protocols, and analytical methods relevant to

researchers and professionals in chemical and drug development fields. The parent compound,

1,5-naphthalenedisulfonic acid, also known as Armstrong's acid, is a significant intermediate in

the synthesis of dyes and pigments.[1] Derivatives like the dimethyl ester serve as important

building blocks in organic synthesis.

Chemical Identity and Properties
The fundamental molecular and physical properties of Dimethyl 1,5-naphthalenedisulfonate
are summarized below. These identifiers are crucial for accurate substance registration, safety

data sheet (SDS) management, and experimental design.
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Property Value Citations

Molecular Formula C₁₂H₁₂O₆S₂ [2][3][4][5]

Molecular Weight
316.35 g/mol (also cited as

316.34)
[3][4][5]

IUPAC Name
dimethyl naphthalene-1,5-

disulfonate
[2][6]

CAS Number 20779-13-9 [2][3][5][6][7]

Synonyms
1,5-Naphthalenedisulfonic acid

dimethyl ester
[2][3]

Appearance
White to Almost white

powder/crystal
[4]

Purity >98.0% (by GC) [4]

InChI Key
HCXPJMZQMWIBMO-

UHFFFAOYSA-N
[6][8]

Synthesis and Chemical Relationships
Dimethyl 1,5-naphthalenedisulfonate is synthesized from naphthalene through a multi-step

process. The logical progression involves the sulfonation of naphthalene to form the parent

acid, which can then be converted to its dimethyl ester.
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Caption: Logical relationship from Naphthalene to Dimethyl 1,5-naphthalenedisulfonate.

The general workflow for producing sulfonated naphthalene derivatives involves initial

sulfonation followed by purification and potential further reactions like salt formation or

esterification.
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Caption: General experimental workflow for the synthesis of naphthalene derivatives.

Experimental Protocols
While specific protocols for the industrial production of Dimethyl 1,5-naphthalenedisulfonate
are proprietary, methodologies for the synthesis of its precursors are well-documented.
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Protocol 1: Synthesis of 1,5-Naphthalenedisulfonic Acid
(Parent Compound)
The synthesis of the parent acid is typically achieved through the sulfonation of naphthalene.

Objective: To synthesize 1,5-naphthalenedisulfonic acid from naphthalene.

Methodology:

Refined naphthalene is mixed with fuming sulfuric acid (oleum) in a sulfonation vessel.[9]

Initially, 180g of fuming sulfuric acid is used, and 75g of naphthalene is added slowly while

maintaining a temperature of 30°C.[9]

The reaction proceeds for 3-4 hours.[9]

An additional 500g of fuming sulfuric acid is then slowly added, with the reaction continuing

for another 3 hours at 30°C.[9]

The resulting product is a solution of 1,5-naphthalenedisulfonic acid.[9]

Isolation can be performed by adding the reaction mixture to water and precipitating the free

acid by cooling.[9]

Protocol 2: Preparation of Disodium 1,5-
naphthalenedisulfonate
The disodium salt is a common, stable form of the parent acid and is often used as a starting

material for further synthesis.

Objective: To prepare the disodium salt from a sulfonation mixture.

Methodology:

An aqueous sulfonation mixture containing 1,5-naphthalenedisulfonic acid is neutralized to a

pH of 5 to 9 (preferably 6 to 8) using sodium hydroxide or sodium carbonate.[10]

This neutralization process results in the formation of a suspension.[10]
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The solid disodium salt is then isolated from the suspension through standard methods such

as filtration and drying.[10]

Protocol 3: General Analytical Method for
Naphthalenedisulfonic Acid Derivatives (LC-MS)
Due to the polar and non-volatile nature of many naphthalenedisulfonic acid derivatives, Liquid

Chromatography-Mass Spectrometry (LC-MS) with electrospray ionization (ESI) is a preferred

analytical technique.[1]

Objective: To analyze 1,5-naphthalenedisulfonic acid derivatives.

Methodology:

Chromatographic Separation (HPLC): A mixed-mode HPLC column designed for retaining

polar, acidic compounds is utilized.[1]

Mobile Phase: A mobile phase compatible with MS, such as a mixture of acetonitrile and

water containing a volatile buffer like ammonium formate, is prepared. The pH of the mobile

phase is critical for controlling the ionization state of the analyte.[1]

Detection: Mass spectrometry with ESI is used for detection and quantification.[1]

Spectroscopic Data
While comprehensive spectroscopic data for the dimethyl ester is not detailed in the provided

literature, experimental NMR data for the closely related disodium salt provides a valuable

reference for the naphthalene core structure.

Nucleus
Chemical Shift
(ppm)

Multiplicity Assignment Citation

¹H 8.89 d H-4, H-8 [1]

¹H 7.98 d H-2, H-6 [1]

¹H 7.46 t H-3, H-7 [1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://patents.google.com/patent/EP0118832B1/en
https://www.benchchem.com/product/b1215310
https://www.benchchem.com/product/b1215310
https://www.benchchem.com/product/b1215310
https://www.benchchem.com/product/b1215310
https://www.benchchem.com/product/b1215310
https://www.benchchem.com/product/b1215310
https://www.benchchem.com/product/b1215310
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications in Research and Development
1,5-Naphthalenedisulfonic acid and its derivatives are primarily utilized as intermediates in

chemical synthesis.[1] The parent acid is a crucial component in the manufacturing of various

dyes.[1] For researchers and drug development professionals, esterified derivatives like

Dimethyl 1,5-naphthalenedisulfonate serve as versatile building blocks for constructing more

complex molecules. The two sulfonate groups offer reactive sites for further chemical

modification, making them valuable in the synthesis of novel compounds for materials science

and pharmaceutical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1361604#dimethyl-1-5-naphthalenedisulfonate-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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